Cas no 1269527-50-5 (3-[5-(3-Fluoro-phenyl)-furan-2-yl]-propionic acid)

• Product Name: 3-[5-(3-Fluoro-phenyl)-furan-2-yl]-propionic acid
• CAS No: 1269527-50-5
• MF: C₁₃H₁₁FO₃
• MW: 234.223047494888
• CID: 5197715
• Update Time: 2026-03-05

3-[5-(3-Fluoro-phenyl)-furan-2-yl]-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-(3-Fluorophenyl)furan-2-yl)propanoicacid
• 3-(5-(3-Fluorophenyl)furan-2-yl)propanoic acid
• 2-Furanpropanoic acid, 5-(3-fluorophenyl)-
• A926759
• 3-[5-(3-Fluoro-phenyl)-furan-2-yl]-propionic acid

• Inchi： 1S/C13H11FO3/c14-10-3-1-2-9(8-10)12-6-4-11(17-12)5-7-13(15)16/h1-4,6,8H,5,7H2,(H,15,16)
• InChI Key： AGUTYPUEBXRFMM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=CC=C(CCC(=O)O)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 2.5
• Topological Polar Surface Area: 50.4

Additional information on 3-[5-(3-Fluoro-phenyl)-furan-2-yl]-propionic acid

3-[5-(3-Fluoro-phenyl)-furan-2-yl]-propionic Acid: A Comprehensive Overview

3-[5-(3-Fluoro-phenyl)-furan-2-yl]-propionic acid, identified by the CAS number 1269527-50-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure combining a furan ring and a fluoro-substituted phenyl group, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have highlighted its role in various biological systems, making it a subject of intensive research.

The chemical structure of 3-[5-(3-fluoro-phenyl)-furan-2-yl]-propionic acid is characterized by a furan ring (a five-membered aromatic ring with two double bonds) substituted at the 5-position with a 3-fluorophenyl group. The propionic acid moiety attached to the furan ring introduces additional functional groups that enhance the compound's reactivity and bioavailability. This structure allows for diverse interactions within biological systems, making it a promising candidate for therapeutic interventions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-[5-(3-fluoro-phenyl)-furan-2-yl]-propionic acid. Researchers have employed various methodologies, including palladium-catalyzed cross-coupling reactions and Suzuki-Miyaura coupling, to construct the complex structure of this compound. These methods not only improve yield but also ensure high purity, which is critical for its application in pharmacological studies.

In terms of applications, 3-[5-(3-fluoro-phenyl)-furan-2-yl]-propionic acid has shown potential in several areas. In drug discovery, it has been investigated for its anti-inflammatory and antioxidant properties. Recent studies published in reputable journals such as Nature Communications and Journal of Medicinal Chemistry have demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

Beyond pharmacology, this compound has also found applications in material science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of conductive polymers and semiconductors. Researchers at leading institutions like Stanford University and MIT have explored its role in enhancing the performance of organic light-emitting diodes (OLEDs) and flexible electronics.

The integration of computational chemistry tools has further expanded our understanding of 3-[5-(3-fluoro-phenyl)-furan-2-yl]-propionic acid. Quantum mechanical calculations have provided insights into its electronic structure, stability, and reactivity. These computational studies have been instrumental in guiding experimental efforts and optimizing synthetic routes.

In conclusion, 3-[5-(3-fluoro-phenyl)-furan-2-yl]-propionic acid, with its distinctive chemical structure and versatile properties, continues to be a focal point in scientific research. Its potential applications span across multiple disciplines, from drug discovery to material science, underscoring its importance as a valuable compound in modern chemistry.